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Compound of Interest

Compound Name: Chlorine trioxide

CAS No.: 13932-10-0

Cat. No.: B1206257

Get Quote

For researchers, scientists, and professionals in drug development, the accurate identification

of chlorine oxides is crucial for process monitoring, safety, and quality control. This guide

provides a comparative analysis of the spectral signatures of chlorate (ClO₃⁻), chlorine dioxide

(ClO₂), and dichlorine monoxide (Cl₂O), supported by experimental data and detailed

methodologies.

Comparative Spectral Data
The distinct electronic and vibrational structures of ClO₃⁻, ClO₂, and Cl₂O give rise to unique

spectral features across various spectroscopic techniques. The following table summarizes

their key spectral characteristics in the UV-Vis, Infrared (IR), and Raman regions, allowing for

their differentiation.
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Chlorine Oxide Formula
Spectroscopic
Technique

Wavelength/W
avenumber

Molar
Absorptivity
(ε) / Comments

Chlorate ClO₃⁻
Raman

Spectroscopy
~931-935 cm⁻¹

Strong,

symmetric

stretching (ν₁)[1]

[2]

~478-480 cm⁻¹
Anti-symmetric

deformation[2]

~610-630 cm⁻¹
Symmetric

deformation[2]

UV-Vis

Spectroscopy
Weak absorption

Generally

transparent in

the near-UV

range[3][4]

Chlorine Dioxide ClO₂
UV-Vis

Spectroscopy
~360 nm

ε ≈ 1150-1250

M⁻¹cm⁻¹ (in

aqueous

solution)[5]

Infrared

Spectroscopy
~946 cm⁻¹

Symmetric

stretch (gas

phase)[6]

~448 cm⁻¹
Bending (gas

phase)[6]

~1110 cm⁻¹

Asymmetric

stretch (gas

phase)[6]

Raman

Spectroscopy
~944 cm⁻¹

Symmetric

stretch[7]

Dichlorine

Monoxide
Cl₂O

UV-Vis

Spectroscopy
~255-260 nm

Distinct

absorption

maximum[8]
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Infrared

Spectroscopy
~631 cm⁻¹

Symmetric

stretch (solid

phase)

~296 cm⁻¹
Bending (solid

phase)

~671 cm⁻¹

Asymmetric

stretch (solid

phase)

Experimental Protocols
The following sections detail the methodologies for obtaining the spectral data presented

above.

UV-Vis Spectroscopy
A standard UV-Vis spectrophotometer is utilized for analyzing the electronic transitions of

chlorine oxides in both gas and liquid phases.

Sample Preparation:

Gas Phase (ClO₂, Cl₂O): Gaseous samples are introduced into a quartz cuvette of a

known path length. The concentration can be determined by manometry.

Aqueous Phase (ClO₃⁻, ClO₂): Solutions are prepared by dissolving the chlorine oxide or

its salt (e.g., NaClO₃) in deionized water to a known concentration.

Instrumentation: A dual-beam UV-Vis spectrophotometer is typically used, with a wavelength

range of 200-800 nm.

Data Acquisition: The absorbance spectrum is recorded against a reference cuvette

containing the solvent (for solutions) or vacuum/inert gas (for gaseous samples). The molar

absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the

absorbance, c is the molar concentration, and l is the path length of the cuvette. For chlorine

dioxide, the maximum absorbance is typically observed around 360 nm[5][9]. Dichlorine
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monoxide shows a maximum absorbance around 255-260 nm[8]. Chlorate ions do not

exhibit strong absorption in the readily accessible UV-Vis region[3][4].

Infrared (IR) Spectroscopy
Infrared spectroscopy probes the vibrational modes of the chlorine oxide molecules.

Sample Preparation:

Gas Phase (ClO₂, Cl₂O): Samples are introduced into a gas cell with IR-transparent

windows (e.g., KBr, NaCl).

Solid Phase (Cl₂O): Thin films can be condensed onto a cold substrate (e.g., CsI window)

within a cryostat for low-temperature measurements.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly employed.

Data Acquisition: The infrared spectrum is recorded, typically in the 4000-400 cm⁻¹ range.

The positions of the absorption bands correspond to the fundamental vibrational frequencies

of the molecule. For gaseous chlorine dioxide, these are the symmetric stretch (946 cm⁻¹),

bend (448 cm⁻¹), and asymmetric stretch (1110 cm⁻¹)[6].

Raman Spectroscopy
Raman spectroscopy provides information on the vibrational modes and is particularly useful

for symmetric vibrations and for measurements in aqueous solutions.

Sample Preparation:

Aqueous Solutions (ClO₃⁻, ClO₂): Solutions are placed in a quartz cuvette or a capillary

tube.

Solid Samples: Solid salts (e.g., KClO₃) can be analyzed directly.

Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532

nm or 785 nm) and a sensitive detector (e.g., CCD) is used.
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Data Acquisition: The scattered light from the sample is collected and analyzed. The Raman

shifts, corresponding to the vibrational modes, are recorded. The symmetric stretching mode

of the chlorate ion is particularly strong and appears around 931-935 cm⁻¹[1][2].

Visualization of a Key Chemical Process
The following diagram illustrates the photodissociation pathways of dichlorine monoxide (Cl₂O),

a critical process in atmospheric chemistry.

Dichlorine Monoxide (Cl₂O)

Photon (hν)

Excited Cl₂O*

Photoexcitation

Path 1: Symmetric Stretch Path 2: Asymmetric Stretch

Chlorine Monoxide Radical (ClO•) Chlorine Radical (Cl•) Chlorine (Cl₂) Oxygen Atom (O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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